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These application notes provide a detailed protocol for utilizing the Morris water maze (MWM)
to assess the cognitive-enhancing effects of Rapastinel acetate. The MWM is a widely used
behavioral test to study spatial learning and memory in rodents, and it is particularly sensitive to
hippocampal function and N-methyl-D-aspartate (NMDA) receptor modulation.[1][2] Rapastinel
acetate (formerly GLYX-13) is an NMDA receptor modulator with rapid and long-lasting
antidepressant and cognitive-enhancing properties.[3][4] This document outlines the
experimental setup, procedures, and data analysis for investigating the impact of Rapastinel
acetate on spatial navigation and memory consolidation.

Data Presentation

The following table summarizes quantitative data from a study investigating the effect of
Rapastinel acetate on performance in the Morris water maze.
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Treatment Day 1 Path Day 2 Path Day 3 Path Day 4 Path Day 5 Path
Group Length (m) Length (m) Length (m) Length (m) Length (m)
Vehicle

_ ~12.5 ~9.0 ~7.5 ~6.0 ~5.0
(Saline)
Rapastinel (3

~9.5 ~6.5 ~5.0 ~4.0 ~3.5

mg/kg 1V)
Data is
estimated

from Burgdorf
et al. (2015).
[5] A single
dose was
administered
24 hours
before the
first test

session.

Experimental Protocols

This protocol is designed to assess the effects of Rapastinel acetate on spatial learning and

memory in rodents using the Morris water maze.

Materials and Equipment

o Morris Water Maze: A circular tank (122-210 cm in diameter) filled with water made opaque

with non-toxic white tempera paint or non-fat dry milk. The water temperature should be

maintained at 24-26°C.

o Escape Platform: A platform (10-12 cm in diameter) submerged 1-2 cm below the water

surface.

¢ Visual Cues: Various high-contrast shapes and patterns placed on the walls of the testing

room to serve as distal spatial cues.
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e Animal Subjects: Adult male Sprague Dawley rats (2-3 months old) or other appropriate
rodent models.

» Rapastinel Acetate: To be dissolved in a sterile saline vehicle (0.9%).

e Video Tracking System: A camera mounted above the maze connected to a computer with
software for recording and analyzing the animal's swim path, escape latency, and other
behavioral parameters.

e Holding Cages: Clean cages with a heating pad for warming the animals after trials.

Experimental Procedure

The experiment is typically conducted over several days and consists of three main phases:
habituation, acquisition training, and a probe trial.

a. Habituation (Day 0)

e Handling: Handle the animals for several days prior to the experiment to acclimate them to
the experimenter.

e Swim Acclimation: Allow each animal to swim freely in the maze for 60 seconds without the
platform present. This helps to reduce stress and habituate them to the water.

o Platform Exposure: After the free swim, gently guide the animal to the escape platform and
allow it to remain there for 15-30 seconds before returning it to its home cage.

b. Drug Administration

o Administer a single intravenous (IV) injection of Rapastinel acetate (3 mg/kg) or the saline
vehicle 24 hours before the first acquisition trial. The timing of administration can be adjusted
to investigate effects on acquisition, consolidation, or retrieval.

c. Acquisition Training (Days 1-5)

 Trial Structure: Conduct 4 trials per day for 5 consecutive days.
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Starting Positions: For each trial, gently place the animal into the water facing the wall of the
tank at one of four quasi-randomly selected starting positions (e.g., North, South, East,
West).

Escape Task: Allow the animal to swim and locate the submerged platform. The trial ends
when the animal climbs onto the platform.

Maximum Trial Length: If the animal does not find the platform within 60-90 seconds, gently
guide it to the platform.

Inter-Trial Interval (ITI): Allow the animal to rest on the platform for 15-30 seconds between
trials.

Data Collection: The video tracking system will record the escape latency (time to find the
platform), path length, and swim speed for each trial.

. Probe Trial (Day 6)

Platform Removal: 24 hours after the final acquisition trial, conduct a single probe trial where
the escape platform is removed from the maze.

Trial Procedure: Place the animal in the maze at a novel start position and allow it to swim
for 60 seconds.

Data Collection: Record the time spent in the target quadrant (the quadrant that previously
contained the platform), the number of times the animal crosses the former platform location,
and the swim path.

Data Analysis

e Acquisition Phase: Analyze the escape latency and path length across the training days
using a two-way repeated-measures ANOVA to compare the performance of the Rapastinel-
treated group and the vehicle-treated group.

e Probe Trial: Compare the time spent in the target quadrant and the number of platform
location crossings between the two groups using an independent samples t-test or a non-
parametric equivalent.
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e Swim Speed: Analyze swim speed to ensure that any observed differences in performance
are not due to motor deficits.

o Search Strategies: Advanced analysis can categorize the swim paths into different search
strategies (e.g., spatial, systematic, random) to provide a more nuanced understanding of
cognitive function.

Visualizations
Signaling Pathway of Rapastinel Acetate
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Randomly Assign to Groups

Group 1: Group 2:
Rapastinel Acetate (IV) Vehicle (Saline) (1V)

Acquisition Training
(Days 1-5, 4 trials/day)

Probe Trial (Day 6)
(60s, no platform)

Data Collection:
- Escape Latency
- Path Length
- Time in Quadrant

Statistical Analysis
(ANOVA, t-test)

End: Assess Cognitive Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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